Cas no 66338-96-3 ((Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid)

• Product Name: (Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid
• CAS No: 66338-96-3
• MF: C₅H₅N₃O₃S
• MW: 187.176499128342
• MDL: MFCD00062754
• CID: 58459
• PubChem ID: 6399474
• Update Time: 2025-06-07

(Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid
• (Z)-2-(2-Aminothiazol-4-yl)-2-hydroxyiminoacetic acid
• ATHA
• 2-(2-Aminothiazole-4-yl)-2-hydroxyiminoacetic acid
• ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-HYDROXYIMINOACETIC ACID (ATHA)
• 4-Thiazoleaceticacid, 2-amino-a-(hydroxyimino)-,(Z)-
• (Z)-2-Amino-a-(hydroxyimino)-4-thiazoleaceticacid
• 2-(2-Aminothiazole-4-Yl)-Z-Hydroxyimino Acetic Acid
• (Z)-2-Hydroxyimino-2-(2-aminothiazole-4-yl)acetic acid
• HcOL`LKiWPBLdTQTRfUSLttBF`
• 2-Athiaa
• THI015
• AB0069049
• AX8222545
• ST24020897
• 338A963
• 4-Thiazoleacetic acid, 2-amino-
• A-(hydroxyimino)-
• 4-Thiazoleacetic acid, 2-amino-alpha-(hydroxyimino)-
• 2-(2-Amino-1,3-thiazolyl-4-yl)-2-hydroxyiminoace
• 2-Amino-alpha-(Hydroxyimino)-4-Thiazoleacetic Acid
• 4-Thiazoleacetic acid, 2-amino-alpha-(hydroxyimino)-, (alphaZ)-
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetic acid
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid
• (Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)aceticacid
• (Z)-2-Amino-alpha-(hydroxyimino)-4-thiazoleacetic acid
• SCHEMBL1405817
• (alphaZ)-2-Amino-alpha-(hydroxyimino)-4-thiazoleacetic acid
• LS-13038
• 2-(2-Amino-1,3-thiazolyl-4-yl)-2-hydroxyiminoacetic acid
• DS-1872
• AC-5561
• CS-W005722
• 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetic acid
• EN300-209394
• MFCD00062754
• 120570-48-1
• 3Z6K354KXL
• AKOS006274627
• 66338-96-3
• 4-Thiazoleacetic acid, 2-amino-a-(hydroxyimino)-, (aZ)-
• 2-(2-Aminothiazole-4-yl)-2-hydroxyiminoaceticacid

• MDL： MFCD00062754
• Inchi： 1S/C5H5N3O3S/c6-5-7-2(1-12-5)3(8-11)4(9)10/h1,11H,(H2,6,7)(H,9,10)/b8-3-
• InChI Key： URGSBEYHHRKMJL-BAQGIRSFSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/O

Computed Properties

• Exact Mass: 187.00500
• Monoisotopic Mass: 187.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.9±0.1 g/cm3
• Melting Point: 190-192 ºC
• Boiling Point: 539.4°C at 760 mmHg
• Flash Point: 280.0±27.9 °C
• Refractive Index: 1.798
• PSA: 137.04000
• LogP: 0.56940
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(Z)-2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C